Cas no 2229568-35-6 (2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine
• CAS No: 2229568-35-6
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5842459
• PubChem ID: 165763558
• Update Time: 2025-10-31

2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine
• 2229568-35-6
• [2-(2,6-difluoro-3-methylphenyl)cyclopropyl]methanamine
• EN300-1781486

• Inchi： 1S/C11H13F2N/c1-6-2-3-9(12)10(11(6)13)8-4-7(8)5-14/h2-3,7-8H,4-5,14H2,1H3
• InChI Key： QLRBLYLRLPRWKY-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1CC1CN)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine

Introduction to 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine (CAS No: 2229568-35-6)

2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine, identified by the CAS number 2229568-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylmethylamine moiety coupled with a fluoro-substituted aromatic ring system. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of both fluoro and methyl substituents on the aromatic ring introduces unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In contrast, methyl groups can influence the overall shape and hydrophobicity of the molecule, which are critical factors in determining its interaction with biological targets. The cyclopropylmethylamine component adds another layer of complexity, potentially enhancing solubility and bioavailability while also providing a scaffold for further chemical modifications.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. The compound 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine (CAS No: 2229568-35-6) has emerged as a subject of interest due to its structural novelty and potential biological activity. Studies have begun to explore its interactions with various enzymes and receptors, with the aim of identifying new therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of drugs targeting neurological disorders. The fluoro-substituted aromatic ring system is particularly relevant in this context, as fluorinated compounds have shown promise in modulating neurotransmitter systems. Preliminary computational studies suggest that 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine may interact with specific binding sites on enzymes involved in neurotransmitter synthesis and degradation. This interaction could potentially lead to the development of novel treatments for conditions such as depression, anxiety, and cognitive disorders.

Furthermore, the cyclopropylmethylamine moiety has been identified as a key pharmacophore in several pharmacologically active compounds. Its unique three-membered ring structure can provide rigidity to the molecule, enhancing binding affinity and selectivity. This feature makes it an attractive component for designing molecules that can precisely target biological pathways without affecting other systems. The combination of these structural elements—fluoro substitution, methyl group, and cyclopropylmethylamine—makes 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine (CAS No: 2229568-35-6) a versatile scaffold for further medicinal chemistry investigations.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the molecular interactions of this compound. NMR spectroscopy has been particularly useful in elucidating its structure and dynamics, while computational methods such as molecular docking have provided valuable insights into its potential binding modes with biological targets. These studies have laid the groundwork for designing derivatives with improved pharmacological properties.

The pharmaceutical industry is increasingly recognizing the importance of fluorinated compounds in drug development due to their ability to enhance metabolic stability and binding affinity. The presence of two fluorine atoms in 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine (CAS No: 2229568-35-6) makes it an attractive candidate for further exploration in this area. Fluorine atoms can also serve as handles for further functionalization, allowing chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

In conclusion, 2-(2,6-difluoro-3-methylphenyl)cyclopropylmethanamine (CAS No: 2229568-35-6) represents a promising avenue for pharmaceutical research. Its unique structural features—combining fluoro substitution, methyl groups, and a cyclopropylmethylamine moiety—make it an ideal candidate for developing novel therapeutic agents. Ongoing studies are expected to yield valuable insights into its potential applications in treating neurological disorders and other conditions. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in drug discovery and development.